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Compound of Interest

Compound Name: 7-Hydroxy Quetiapine-d8

Cat. No.: B563336 Get Quote

Essential Safety and Handling Guide for 7-Hydroxy
Quetiapine-d8
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 7-
Hydroxy Quetiapine-d8. The following procedures are designed to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
7-Hydroxy Quetiapine-d8 is a deuterated analog of a primary active metabolite of Quetiapine.

[1] While a specific Safety Data Sheet (SDS) for 7-Hydroxy Quetiapine-d8 is not readily

available, the safety precautions for the parent compound, Quetiapine, and its deuterated form

should be strictly followed. Quetiapine is classified as harmful if swallowed, in contact with skin,

or if inhaled, and it can cause serious eye irritation.[2] It is also suspected of damaging fertility

or the unborn child and is very toxic to aquatic life with long-lasting effects.[2][3]
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Hazard
Classification

GHS Code Description Source

Acute Toxicity (Oral) H302 Harmful if swallowed [2]

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin
[2]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [2]

Eye Irritation H319
Causes serious eye

irritation
[2][4]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child

[2][3]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life
[2]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects

[2]
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles

Protects against splashes and

airborne particles.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.

Contaminated gloves must be

disposed of properly.[5]

Body Protection
Laboratory coat or impervious

clothing

Provides a barrier against

accidental spills and

contamination.[5]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges

(e.g., for organic vapors and

particulates)

Required when handling the

powder outside of a fume hood

or if dust generation is likely.[4]

[5]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for the safe handling of 7-Hydroxy Quetiapine-d8
from receipt to disposal.

1. Preparation and Engineering Controls:

Ventilation: All handling of solid 7-Hydroxy Quetiapine-d8 should be conducted in a certified

chemical fume hood or a glove box to minimize inhalation exposure.[5]

Work Area: Designate a specific area for handling this compound. The work surface should

be clean and uncluttered.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

2. Handling the Compound:
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Personal Protective Equipment: Before handling, don all required PPE as specified in the

table above.

Weighing: If weighing the solid compound, do so within a fume hood or a balance enclosure

to control dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[2] Wash hands

thoroughly after handling, even if gloves were worn.[2]

3. Storage:

Container: Keep the compound in a tightly sealed, properly labeled container.

Conditions: Store in a cool, well-ventilated, and locked area.[4] Some suppliers recommend

refrigeration (2-8°C).

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

[5]

4. Accidental Spills:

Evacuate: For large spills, evacuate non-essential personnel from the area.[6]

Containment: Contain the spill using appropriate absorbent materials for liquids or by

carefully covering a solid spill to prevent dust from becoming airborne.

Cleanup: Cleanup should only be performed by trained personnel wearing appropriate PPE.

[3][6] Use a method that minimizes dust generation, such as a damp cloth or a HEPA-filtered

vacuum for solid spills.[6]

Disposal: Collect all contaminated materials in a sealed container for proper disposal.
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Caption: Workflow for Safe Handling of 7-Hydroxy Quetiapine-d8.

Disposal Plan
1. Waste Segregation and Collection:

Solid Waste: All solid waste, including unused compound, contaminated PPE (gloves, lab

coats), and spill cleanup materials, must be collected in a dedicated, clearly labeled, and
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sealed hazardous waste container.

Liquid Waste: Solutions containing 7-Hydroxy Quetiapine-d8 should be collected in a

separate, labeled hazardous waste container. Do not mix with other solvent waste streams

unless permitted by your institution's environmental health and safety (EHS) office.

2. Environmental Precautions:

Aquatic Toxicity: This compound is very toxic to aquatic life.[2] Prevent any release into the

environment, including drains and waterways.[3]

3. Final Disposal:

Regulatory Compliance: Dispose of all waste in accordance with local, regional, and national

environmental regulations.[2]

EHS Coordination: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste. Do not attempt to dispose of this material through standard

laboratory trash or drains.

Disposal Decision Tree
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Caption: Decision Tree for the Disposal of 7-Hydroxy Quetiapine-d8 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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